Cas no 2228377-46-4 (3-amino-1-(1-methylcyclopropyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(1-methylcyclopropyl)cyclobutane-1-carboxylic acid
• CAS No: 2228377-46-4
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6046866
• PubChem ID: 165673516
• Update Time: 2025-05-19

3-amino-1-(1-methylcyclopropyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1-methylcyclopropyl)cyclobutane-1-carboxylic acid
• EN300-1802489
• 2228377-46-4

• Inchi： 1S/C9H15NO2/c1-8(2-3-8)9(7(11)12)4-6(10)5-9/h6H,2-5,10H2,1H3,(H,11,12)
• InChI Key： QKSZZRMKISSRQA-UHFFFAOYSA-N
• SMILES： OC(C1(CC(C1)N)C1(C)CC1)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-(1-methylcyclopropyl)cyclobutane-1-carboxylic acid

Introduction to 3-amino-1-(1-methylcyclopropyl)cyclobutane-1-carboxylic acid (CAS No. 2228377-46-4)

3-amino-1-(1-methylcyclopropyl)cyclobutane-1-carboxylic acid, identified by its CAS number 2228377-46-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This molecule, featuring a cyclobutane core substituted with an amino group and a 1-methylcyclopropyl side chain, exhibits unique structural and functional properties that make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural framework of 3-amino-1-(1-methylcyclopropyl)cyclobutane-1-carboxylic acid incorporates a rigid cyclobutane ring, which is often employed in the design of bioactive molecules due to its ability to mimic natural stereocenters and enhance binding affinity. The presence of an amino group at the 1-position provides a site for further functionalization, allowing for the attachment of various pharmacophores or linking groups. Additionally, the 1-methylcyclopropyl substituent introduces steric hindrance and electronic modulation, which can influence the compound's interactions with biological targets.

In recent years, there has been a growing interest in the development of novel scaffolds that can modulate enzyme activity and receptor binding. The 3-amino-1-(1-methylcyclopropyl)cyclobutane-1-carboxylic acid scaffold has shown potential in this regard, particularly in the context of inhibiting enzymes involved in inflammatory pathways. Studies have demonstrated that derivatives of this compound can interact with specific amino acid residues within target proteins, leading to altered enzyme kinetics and reduced inflammatory responses.

One of the most compelling aspects of 3-amino-1-(1-methylcyclopropyl)cyclobutane-1-carboxylic acid is its versatility in medicinal chemistry. Researchers have leveraged its structural features to develop analogs with enhanced potency, selectivity, and pharmacokinetic profiles. For instance, modifications to the amino group have been explored to improve solubility and metabolic stability, while alterations to the 1-methylcyclopropyl moiety have aimed at optimizing binding interactions with therapeutic targets.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 3-amino-1-(1-methylcyclopropyl)cyclobutane-1-carboxylic acid. Molecular modeling techniques have been employed to predict binding affinities and identify optimal conformations for drug-receptor interactions. These computational approaches have complemented experimental efforts, enabling researchers to design more effective derivatives with minimal trial-and-error experimentation.

The therapeutic potential of 3-amino-1-(1-methylcyclopropyl)cyclobutane-1-carboxylic acid has also been explored in preclinical models. Initial studies have suggested that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its structural motif has been investigated for potential applications in treating neurological disorders, where precise modulation of protein-protein interactions is crucial.

As the field of drug discovery continues to evolve, 3-amino-1-(1-methylcyclopropyl)cyclobutane-1-carboxylic acid remains a valuable scaffold for developing novel therapeutics. Its unique structural features and demonstrated biological activity position it as a promising candidate for further clinical investigation. Future research will likely focus on optimizing synthetic routes, exploring new derivatives, and evaluating its efficacy in human trials.

The development of 3-amino-1-(1-methylcyclopropyl)cyclobutane-1-carboxylic acid exemplifies the importance of interdisciplinary collaboration between organic chemists, biochemists, and pharmacologists. By combining synthetic expertise with biological insights, researchers can harness the full potential of this compound and contribute to the advancement of modern medicine.